Cas no 190714-53-5 (2-Isopropoxy-6-methylphenol)

• Product Name: 2-Isopropoxy-6-methylphenol
• CAS No: 190714-53-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2921105
• PubChem ID: 10630900
• Update Time: 2025-04-21

2-Isopropoxy-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• A1-40392
• MB23167
• 2-ISOPROPOXY-6-METHYLPHENOL
• 190714-53-5
• 2-Isopropoxy-6-methylphenol

• Inchi： 1S/C10H14O2/c1-7(2)12-9-6-4-5-8(3)10(9)11/h4-7,11H,1-3H3
• InChI Key： YMUJPBDMRTUSCU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1O)C(C)C

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų